2-Bromo-5-[chloro(difluoro)methoxy]-1,3-difluoro-benzene

• IUPAC Name: 2-bromo-5-[chloro(difluoro)methoxy]-1,3-difluorobenzene
• InChI: InChI=1S/C7H2BrClF4O/c8-6-4(10)1-3(2-5(6)11)14-7(9,12)13/h1-2H
• InChI Key: NEYJHESXSQLYJU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)Br)F)OC(F)(F)Cl
• Molecular Formula: C7H2BrClF4O
• DSSTOX Substance ID: DTXSID501236518
• Molecular Weight: 293.44 g/mol
• CAS No.: 1417569-53-9

Description

2-Bromo-5-[chloro(difluoro)methoxy]-1,3-difluoro-benzene is a useful research compound. Its molecular formula is C7H2BrClF4O and its molecular weight is 293.44 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Copolymerization

• Synthesis of Novel Esters and Copolymers

  Research has demonstrated the synthesis of novel isopropyl esters of 2-cyano-3-phenyl-2-propenoic acid with various substitutions, including halogen and methoxy rings. These esters were copolymerized with vinyl benzene, leading to the formation of copolymers characterized by various analytical methods (Kharas et al., 2020).

• Copolymerization with Styrene

  Novel trisubstituted ethylenes, including halogen ring-trisubstituted butyl 2-cyano-3-phenyl-2-propenoates, were prepared and copolymerized with styrene. These compounds, characterized by NMR and other methods, formed copolymers with distinct structural and thermal properties (Kharas et al., 2016).

Industrial Process Scale-Up

• Key Intermediate in SGLT2 Inhibitors: The compound has been identified as a key intermediate in the manufacturing of therapeutic SGLT2 inhibitors for diabetes therapy. An efficient six-step synthesis process from dimethyl terephthalate has been developed, demonstrating scalability and cost-effectiveness (Zhang et al., 2022).

Chemical Properties and Reactions

• Structure and Stereochemistry Analysis

  Studies have been conducted on the structure and stereochemistry of related bromo and methoxy substituted cyclohexadienones. Such analyses include X-ray crystallographic analysis and NMR data, providing insights into the behavior of these compounds in different solutions (Li et al., 1995).

• Synthesis of Substituted Benzo[b]thiophenes

  The compound's derivatives have been used in the synthesis of substituted benzo[b]thiophenes, which involved cyclization reactions catalyzed by polyphosphoric acid. This method proved to be more efficient than previous techniques (Pié & Marnett, 1988).